4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H29N5O5/c1-6-31-19-13-18(22-14(2)23-19)25-7-9-26(10-8-25)21(27)24-15-11-16(28-3)20(30-5)17(12-15)29-4/h11-13H,6-10H2,1-5H3,(H,24,27)
• InChI Key: BQNYAGAJZJSBPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC)C
• Molecular Formula: C21H29N5O5
• Molecular Weight: 431.5 g/mol

Description

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H29N5O5 and its molecular weight is 431.493. The purity is usually 95%.
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Scientific Research Applications

Piperazine Derivatives in Scientific Research

Piperazine and its analogues play a crucial role in medicinal chemistry due to their versatility and presence in a range of pharmacologically active compounds. These compounds exhibit a wide array of biological activities and are integral to various therapeutic applications, including antipsychotic, antidepressant, anticancer, antiviral, and anti-inflammatory agents.

• Antimicrobial and Antitubercular Activity : Piperazine derivatives have shown potent activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. Their structure-activity relationship (SAR) underscores the significance of the piperazine moiety in enhancing antimycobacterial efficacy (Girase et al., 2020).

• Therapeutic Uses and Patent Overview : The therapeutic versatility of piperazine compounds is highlighted in their use across a spectrum of conditions. Modifications in the piperazine structure can significantly influence the pharmacokinetic and pharmacodynamic profiles of these molecules, suggesting their potential for developing new drugs with improved efficacy and safety profiles (Rathi et al., 2016).

• Drug Design and DNA Interaction : Certain piperazine derivatives, known for binding to the minor groove of DNA, have been utilized in the design of radioprotectors and topoisomerase inhibitors. This illustrates the compound's utility in not only therapeutic domains but also in understanding the molecular basis of DNA interaction and sequence recognition (Issar & Kakkar, 2013).